Cas no 939757-71-8 (1-(benzyloxy)carbonyl-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 939757-71-8
• MF: C₁₉H₁₈ClNO₄
• MW: 359.803524494171
• CID: 5882588
• PubChem ID: 16244048
• Update Time: 2025-10-30

1-(benzyloxy)carbonyl-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Pyrrolidinedicarboxylic acid, 4-(2-chlorophenyl)-, 1-(phenylmethyl) ester
• 1-((Benzyloxy)carbonyl)-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid
• 1-[(BENZYLOXY)CARBONYL]-4-(2-CHLOROPHENYL)PYRROLIDINE-3-CARBOXYLIC ACID
• 939757-71-8
• 4-(2-chlorophenyl)pyrrolidine-1,3-dicarboxylic acid 1-benzyl ester
• EN300-1454335
• 1-(benzyloxy)carbonyl-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C19H18ClNO4/c20-17-9-5-4-8-14(17)15-10-21(11-16(15)18(22)23)19(24)25-12-13-6-2-1-3-7-13/h1-9,15-16H,10-12H2,(H,22,23)
• InChI Key： SIVURWGWAFBFKR-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CC(C2=CC=CC=C2Cl)C(C(O)=O)C1

Computed Properties

• Exact Mass: 359.0924357g/mol
• Monoisotopic Mass: 359.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.350±0.06 g/cm3(Predicted)
• Boiling Point: 531.5±50.0 °C(Predicted)
• pka: 4.23±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(benzyloxy)carbonyl-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid

Introduction to 1-(benzyloxy)carbonyl-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid (CAS No. 939757-71-8) and Its Applications in Modern Chemical Biology

1-(benzyloxy)carbonyl-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid, identified by the CAS number 939757-71-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrrolidine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a benzyloxy carbonyl group and a 4-(2-chlorophenyl) substituent, contribute to its unique chemical properties and make it a valuable scaffold for medicinal chemistry investigations.

The benzyloxy carbonyl moiety is particularly noteworthy as it serves as a protecting group in peptide synthesis, a common practice in the development of biopharmaceuticals. This functionality allows for selective protection of amino groups during synthetic processes, ensuring high fidelity in the construction of complex peptide chains. Additionally, the 4-(2-chlorophenyl) group introduces electronic and steric effects that can modulate the biological activity of the molecule, making it a versatile tool for exploring structure-activity relationships (SAR).

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Pyrrolidine derivatives, in particular, have been extensively studied due to their role in various biological processes and their ability to interact with biological targets such as enzymes and receptors. The compound 1-(benzyloxy)carbonyl-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid (CAS No. 939757-71-8) represents an important contribution to this growing field, offering researchers a promising scaffold for further exploration.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The pyrrolidine core can be modified in various ways to introduce additional functional groups or to alter its electronic properties, enabling the creation of derivatives with tailored biological activities. For instance, researchers have explored modifications that enhance binding affinity to specific targets or improve metabolic stability, key factors in drug development.

Recent studies have highlighted the importance of pyrrolidine derivatives in addressing various therapeutic challenges. For example, compounds with similar structural motifs have been investigated for their potential in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The presence of both the benzyloxy carbonyl and 4-(2-chlorophenyl) groups in 1-(benzyloxy)carbonyl-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid (CAS No. 939757-71-8) suggests that it may exhibit similar properties, making it a candidate for further pharmacological exploration.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include functional group transformations such as chlorination, alkylation, and protection-deprotection sequences. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to construct the pyrrolidine core with high precision. These methodologies are essential for achieving the desired molecular architecture while maintaining functional integrity.

The chemical properties of 1-(benzyloxy)carbonyl-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid (CAS No. 939757-71-8) also make it suitable for computational studies aimed at predicting its biological behavior. Molecular modeling techniques can be used to simulate interactions between this compound and potential biological targets, providing insights into its mechanism of action. Such computational approaches are increasingly integral to drug discovery pipelines, allowing researchers to prioritize promising candidates based on theoretical data before conducting experimental validation.

In conclusion, 1-(benzyloxy)carbonyl-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid (CAS No. 939757-71-8) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and potential applications make it a valuable tool for researchers exploring novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of drug development.